Cas no 53104-46-4 ((2-hydroxyphenyl)phosphonic acid)

• Product Name: (2-hydroxyphenyl)phosphonic acid
• CAS No: 53104-46-4
• MF: C₆H₇O₄P
• MW: 174.091142892838
• CID: 937949
• PubChem ID: 3347892
• Update Time: 2025-04-19

(2-hydroxyphenyl)phosphonic acid Chemical and Physical Properties

Names and Identifiers

• (2-hydroxyphenyl)phosphonic acid
• 2-Hydroxybenzenephosphonic acid
• 2-Hydroxy-benzolphosphonsaeure
• 2-Hydroxyphenylphosphonic acid
• 2-Hydroxyphenylphosphonsaeure
• 2-phosphonophenol
• MFCD00778041
• phenol phosphonate
• 53104-46-4
• DB-052259
• AKOS005446693
• STK373199
• SCHEMBL1227487
• DTXSID30391675
• Oprea1_864287

• Inchi： 1S/C6H7O4P/c7-5-3-1-2-4-6(5)11(8,9)10/h1-4,7H,(H2,8,9,10)
• InChI Key： VTLSGZWUFXMAOD-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1O)(=O)(O)O

Computed Properties

• Exact Mass: 174.00800
• Monoisotopic Mass: 174.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.6
• Boiling Point: 414.7°C at 760 mmHg
• Flash Point: 204.6°C
• Refractive Index: 1.62
• PSA: 87.57000
• LogP: 0.19520